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Compound of Interest

Compound Name: Solvent Orange 99

Cat. No.: B1165930 Get Quote

In-Depth Technical Guide to Solvent Orange 99
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available scientific and

technical information regarding Solvent Orange 99. It is intended to be a valuable resource for

professionals in research and development who may encounter this substance in various

industrial applications.

Solvent Orange 99 is a yellowish-orange powder classified as a metal-complex solvent dye.[1]

It is widely used in various industrial applications due to its good solubility in organic solvents

and favorable fastness properties.[2] Common applications include wood stains and coatings,

printing inks, aluminum foil coloring, paints, leather finishes, and plastic coatings.[1]

Chemical and Physical Properties
A definitive chemical structure and molecular weight for Solvent Orange 99 are not consistently

reported in publicly available literature, suggesting that it may be a complex mixture or a

substance with a proprietary structure. It is consistently identified by its CAS Number 110342-

29-5 and described as a 1:2 chromium complex of an azo dye.[3] The following table

summarizes the available quantitative data for Solvent Orange 99.
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Property Value Source

CAS Number 110342-29-5 [1][3]

Chemical Class Azo, 1:2 Chromium Complex [3]

Appearance Yellowish-orange powder [1]

Solubility in MEK (20°C) ≥ 400 g/L

Solubility in Ethanol 200 g/L

Solubility in 1-methoxy-2-

propanol
150 g/L

Solubility in 2-ethoxyethanol 500 g/L

Light Fastness 7

Heat Resistance 160 °C min

Acid Resistance 4

Alkali Resistance 5

Water Resistance 5

Chemical Structure Analysis
Solvent Orange 99 belongs to the class of metal-complex dyes, where a central metal ion is

coordinated with one or more organic dye molecules.[4] Specifically, it is a 1:2 chromium

complex, meaning one chromium ion is coordinated with two azo dye molecules.[3][4] The azo

component refers to the presence of the -N=N- functional group, which is characteristic of azo

dyes.

While the precise structure of the organic ligand in Solvent Orange 99 is not disclosed in the

available literature, a generalized structure for a 1:2 chromium complex azo dye is presented

below to illustrate the fundamental coordination chemistry.

A generalized diagram of a 1:2 chromium complex azo dye.

Experimental Protocols
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Detailed experimental protocols for the synthesis or analysis of Solvent Orange 99 are not

readily available in the public domain. However, the analysis of azo dyes, in general, often

involves techniques such as:

High-Performance Liquid Chromatography (HPLC): Used for the separation and

quantification of the dye and its potential degradation products.

UV-Visible Spectrophotometry: Employed to determine the dye's concentration and monitor

decolorization in degradation studies.

Mass Spectrometry (MS): Often coupled with HPLC (LC-MS) for the identification of the dye

and its metabolites.

For safety and handling information, it is recommended to consult the Material Safety Data

Sheet (MSDS) provided by the manufacturer.

Conclusion
Solvent Orange 99 is a commercially significant metal-complex solvent dye with a range of

industrial applications. While its precise chemical structure and molecular weight are not

publicly disclosed, it is well-characterized as a 1:2 chromium complex of an azo dye. The

information and data presented in this guide provide a foundational understanding for

researchers, scientists, and drug development professionals who may work with or encounter

this compound. Further detailed characterization would likely require access to proprietary

manufacturer information or advanced analytical studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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